4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine

• Molecular Formula: C11H17N3S
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 4,6-dimethyl-2-(pyrrolidin-2-ylmethylsulfanyl)pyrimidine
• InChI: InChI=1S/C11H17N3S/c1-8-6-9(2)14-11(13-8)15-7-10-4-3-5-12-10/h6,10,12H,3-5,7H2,1-2H3
• InChI Key: QZBKNNNLJYRQFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2CCCN2)C

Description

4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine (CAS: 1420888-87-4) is a pyrimidine derivative characterized by a pyrrolidine-substituted sulfanyl group at position 2 and methyl groups at positions 4 and 4. Its molecular formula is C₁₁H₁₈ClN₃S (as a hydrochloride salt) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through the cyclization of appropriate precursors, such as β-diketones and amidines, under acidic or basic conditions.

Introduction of Dimethyl Groups: The dimethyl groups at positions 4 and 6 can be introduced through alkylation reactions using methylating agents like methyl iodide or dimethyl sulfate.

Attachment of Pyrrolidin-2-ylmethylsulfanyl Group: The final step involves the nucleophilic substitution reaction where the pyrrolidin-2-ylmethylsulfanyl group is introduced. This can be achieved by reacting the pyrimidine derivative with a suitable pyrrolidine derivative under basic conditions.

Industrial Production Methods

In an industrial setting, the production of 4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and optimized reaction conditions can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting the pyrimidine ring to a dihydropyrimidine derivative.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Sodium hydride, dimethylformamide, various nucleophiles.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Dihydropyrimidine derivatives.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound can be used as an intermediate in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine involves its interaction with specific molecular targets. The pyrimidine ring can interact with nucleic acids or proteins, potentially inhibiting or modulating their function. The pyrrolidin-2-ylmethylsulfanyl group can enhance the compound’s binding affinity and specificity towards its targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

Substituent Variations and Electronic Effects

Pyrimidine derivatives differ significantly based on substituents at positions 2, 4, and 5. Below is a comparison of key analogs:

Compound Name	Substituents (Position 2)	Key Features	References
4,6-Dimethyl-2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyrimidine	Pyrrolidin-2-ylmethyl-sulfanyl	Cyclic amine enhances lipophilicity; potential for hydrogen bonding .
4,6-Dimethyl-2-(methylthio)pyrimidine	Methylthio	Simpler structure; lower molecular weight (168.26 g/mol) .
4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine	Methoxy (4,6) + methylsulfonyl (2)	Sulfonyl group is electron-withdrawing; increases reactivity .
2-(4,6-Diamino-pyrimidin-2-ylsulfanyl)-2-methyl-propionic acid	Diamino + propionic acid	Zwitterionic potential; enhanced solubility in aqueous media .

Key Observations :

• Electronic Effects : Sulfanyl (S–) groups (as in the target compound) are less electron-withdrawing than sulfonyl (SO₂) groups, affecting reactivity in substitution reactions .
• Lipophilicity: The pyrrolidine group in the target compound likely increases membrane permeability compared to methylthio or sugar-substituted analogs (e.g., β-D-glucopyranosylthio derivatives) .

Mechanistic Insights :

• The pyrrolidine group may mimic natural amine-containing substrates, enhancing binding to viral proteases or polymerases.
• Sulfanyl groups facilitate disulfide bond formation with cysteine residues in target proteins .

Physical and Spectral Properties

• Melting Points: Sugar-substituted analogs (e.g., 3-Cyano-4,6-dimethyl-2-(β-D-glucopyranosylthio)-pyridine) exhibit higher melting points (226–228°C) due to crystalline packing , whereas methylthio derivatives melt at lower temperatures (~100–150°C) .
• Spectroscopy: ¹H NMR: Pyrrolidine protons in the target compound would appear as multiplets near δ 1.5–3.0 ppm, distinct from sugar-derived anomeric protons (δ 4.5–5.5 ppm) . IR: Sulfanyl (C–S) stretches observed at 600–700 cm⁻¹, whereas sulfonyl (S=O) groups absorb at 1150–1350 cm⁻¹ .